Cas no 952296-49-0 (2-bromo-5,8-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Quinoline)

2-bromo-5,8-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Quinoline structure
952296-49-0 structure
Product Name:2-bromo-5,8-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Quinoline
CAS No:952296-49-0
MF:C17H21BBrNO2
MW:362.069144010544
CID:1122973
PubChem ID:57416516
Update Time:2025-04-20

2-bromo-5,8-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Quinoline Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5,8-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Quinoline
    • 2-bromo-5,8-dimethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
    • 952296-49-0
    • DTXSID90726181
    • Inchi: 1S/C17H21BBrNO2/c1-10-7-8-11(2)14-12(10)9-13(15(19)20-14)18-21-16(3,4)17(5,6)22-18/h7-9H,1-6H3
    • InChI Key: FNRRCKSIDWHLJA-UHFFFAOYSA-N
    • SMILES: BrC1C(B2OC(C)(C)C(C)(C)O2)=CC2C(C)=CC=C(C)C=2N=1

Computed Properties

  • Exact Mass: 361.08487g/mol
  • Monoisotopic Mass: 361.08487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų
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